3H-1,2,4-Triazol-3-one, 1,2-dihydro-5-methyl-

• IUPAC Name: 3-methyl-1,4-dihydro-1,2,4-triazol-5-one
• InChI: InChI=1S/C3H5N3O/c1-2-4-3(7)6-5-2/h1H3,(H2,4,5,6,7)
• InChI Key: XLSXXXARCKJHOR-UHFFFAOYSA-N
• Canonical SMILES: CC1=NNC(=O)N1
• Molecular Formula: C3H5N3O
• DSSTOX Substance ID: DTXSID00239237
• Molecular Weight: 99.09 g/mol
• CAS RN: 930-63-2

Description

3H-1,2,4-Triazol-3-one, 1,2-dihydro-5-methyl- is an organic compound. It is a derivative of triazolone, a class of compounds containing a heterocyclic ring.

Synthesis Analysis

The synthesis of 3H-1,2,4-Triazol-3-one, 1,2-dihydro-5-methyl- and its derivatives has been a subject of research. Various routes have been utilized for the synthesis of similar compounds, including changes in morphology by varying solvent systems, and the use of metal oxides and other catalysts to enhance or diminish the thermal decomposition temperature.

Molecular Structure Analysis

The molecular structure of 3H-1,2,4-Triazol-3-one, 1,2-dihydro-5-methyl- can be analyzed using its chemical formula and molecular weight. The structure can also be viewed as a 2D Mol file or as a computed 3D SD file.

Chemical Reactions Analysis

The chemical reactions involving 3H-1,2,4-Triazol-3-one, 1,2-dihydro-5-methyl- are complex and depend on various factors. For instance, the nitration ratio, temperature values, reaction time, and dilution ratio can affect the yield of the reaction.

Physical And Chemical Properties Analysis

The physical and chemical properties of 3H-1,2,4-Triazol-3-one, 1,2-dihydro-5-methyl- include its molecular weight and chemical formula. Other properties such as density and refractive index can also be determined.

Scientific Research Applications

I have conducted a search and found various applications for triazole derivatives, which include “5-methyl-1H-1,2,4-triazol-3-ol”. Below are some of the unique applications organized into separate sections:

Antimicrobial Applications

Triazole derivatives have been shown to possess significant antimicrobial properties. .

Antiviral Applications

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Antioxidant Applications

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Anticancer Applications

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Industrial Applications

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Drug Discovery

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Safety and Hazards

3H-1,2,4-Triazol-3-one, 1,2-dihydro-5-methyl- is an organic synthetic compound and may pose certain hazards. It should be handled with care to avoid inhalation or ingestion.

Future Directions

The future directions in the research and application of 3H-1,2,4-Triazol-3-one, 1,2-dihydro-5-methyl- and similar compounds involve enhancing their thermal stability, burn rate, insensitivity to external force, and synthesizing new energetic materials with enhanced properties. Nanomaterials can be used to enhance the thermal decomposition of energetic materials and consequently improve their performance.

Mechanism of Action

Target of Action

1,2,4-triazole derivatives have been reported to show promising anticancer activities . They have been found to interact with the aromatase enzyme, which plays a crucial role in the biosynthesis of estrogens . Another study suggests that 1,2,4-triazole derivatives could act as Strigolactone biosynthesis inhibitors .

Mode of Action

1,2,4-triazole derivatives are known to form hydrogen bonds with different targets, which leads to the improvement of pharmacokinetics, pharmacological, and toxicological properties of compounds . They may limit the effects of diseases by attacking specific enzymes .

Biochemical Pathways

1,2,4-triazole derivatives have been found to inhibit the biosynthesis of strigolactones , which are plant hormones that regulate plant development.

Pharmacokinetics

1,2,4-triazole derivatives are known to form hydrogen bonds with different targets, which can improve their pharmacokinetic properties .

Result of Action

Some 1,2,4-triazole derivatives have shown promising cytotoxic activity against various cancer cell lines .